26-Hydroxycholesterol disulfate

• CAS RN: 107241-08-7
• Molecular Formula: C27H46O8S2
• Molecular Weight: 562.8 g/mol
• IUPAC Name: [(8S,9S,10R,13R,14S,17S)-10,13-dimethyl-17-[(2R)-6-methyl-7-sulfooxyheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• InChI: InChI=1S/C27H46O8S2/c1-18(17-34-36(28,29)30)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(35-37(31,32)33)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25H,5-7,9-17H2,1-4H3,(H,28,29,30)(H,31,32,33)/t18?,19-,21?,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key: CKKZPKHJVOCGKH-CYWZQEKTSA-N
• Isomeric SMILES: C[C@H](CCCC(C)COS(=O)(=O)O)[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(C4)OS(=O)(=O)O)C)C
• SMILES: CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C)COS(=O)(=O)O
• synonyms: 26-hydroxycholesterol disulfate

Description

26-Hydroxycholesterol disulfate is a cholesterol metabolite that has been shown to play a crucial role in various physiological processes. It is a potent ligand for the nuclear receptor liver X receptor (LXR), which regulates cholesterol homeostasis and inflammation.

Mechanism of Action

26-Hydroxycholesterol disulfate acts as a ligand for 26-Hydroxycholesterol disulfate, a nuclear receptor that regulates the expression of genes involved in cholesterol metabolism and inflammation. Upon binding to 26-Hydroxycholesterol disulfate, 26-Hydroxycholesterol disulfate induces a conformational change that allows 26-Hydroxycholesterol disulfate to bind to DNA and activate gene transcription.
Biochemical and Physiological Effects:
The activation of 26-Hydroxycholesterol disulfate by 26-Hydroxycholesterol disulfate has been shown to have several biochemical and physiological effects. It promotes the efflux of cholesterol from cells, reduces the accumulation of cholesterol in macrophages, and inhibits the expression of pro-inflammatory genes. Additionally, it has been demonstrated to have anti-tumor effects in breast cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 26-Hydroxycholesterol disulfate in lab experiments is its specificity for 26-Hydroxycholesterol disulfate. This allows for the selective activation of 26-Hydroxycholesterol disulfate without affecting other nuclear receptors. However, one limitation is its instability in aqueous solutions, which can make it difficult to work with.

Future Directions

Future research on 26-Hydroxycholesterol disulfate could focus on its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor effects, suggesting that it could be useful in the treatment of diseases such as cancer and inflammatory disorders. Additionally, further studies could investigate its role in regulating lipid metabolism and its potential as a biomarker for cardiovascular disease.

Synthesis Methods

The synthesis of 26-Hydroxycholesterol disulfate involves the oxidation of cholesterol to 26-hydroxycholesterol, followed by sulfation at the 3'-OH position using sulfur trioxide-pyridine complex. The resulting compound is then oxidized to form the disulfate.

Scientific Research Applications

26-Hydroxycholesterol disulfate has been extensively studied for its role in regulating cholesterol metabolism and inflammation. It has been shown to activate 26-Hydroxycholesterol disulfate, leading to the upregulation of genes involved in cholesterol efflux, such as ABCA1 and ABCG1. Additionally, it has been demonstrated to inhibit the expression of pro-inflammatory genes, such as TNF-α and IL-6, in macrophages.